Cas no 81331-32-0 (10,11-Dihydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-carbaldehyde)
![10,11-Dihydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-carbaldehyde structure](https://www.kuujia.com/scimg/cas/81331-32-0x500.png)
81331-32-0 structure
Product name:10,11-Dihydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-carbaldehyde
10,11-Dihydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 3α,4β-dihydroxyscirpene-15-carboxaldehyde
- 81331-32-0
- NSC-320020
- DTXSID00330834
- NSC320020
- 10,11-Dihydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-carbaldehyde
-
- Inchi: InChI=1S/C15H20O5/c1-8-3-4-14(6-16)9(5-8)20-12-10(17)11(18)13(14,2)15(12)7-19-15/h5-6,9-12,17-18H,3-4,7H2,1-2H3
- InChI Key: XZKNQSGBSDAKSA-UHFFFAOYSA-N
- SMILES: CC1=CC2C(CC1)(C3(C(C(C(C34CO4)O2)O)O)C)C=O
Computed Properties
- Exact Mass: 280.13107373g/mol
- Monoisotopic Mass: 280.13107373g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 516
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 79.3Ų
10,11-Dihydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-carbaldehyde Related Literature
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Shengjie Zhang,Son-Jong Hwang,David A. Dixon,Bruce C. Gates,Alexander Katz Dalton Trans., 2018,47, 13550-13558
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Rinki Brahma,Munendra Pal Singh,Jubaraj B. Baruah RSC Adv., 2019,9, 33403-33412
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Shilong Wang,Yuanyuan Zhang,Guixin Liu,Hui Xu,Lijuan Song,Jinchun Chen,Jiazhu Li,Zhen Zhang Org. Chem. Front., 2021,8, 599-604
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Biman Jana,Rakesh Sharan Singh,Biman Bagchi Phys. Chem. Chem. Phys., 2011,13, 16220-16226
81331-32-0 (10,11-Dihydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-carbaldehyde) Related Products
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